Cas no 121486-70-2 (3-(3-aminophenoxy)propan-1-ol)

3-(3-aminophenoxy)propan-1-ol structure
3-(3-aminophenoxy)propan-1-ol structure
Product name:3-(3-aminophenoxy)propan-1-ol
CAS No:121486-70-2
MF:C9H13NO2
MW:167.20502
CID:858517
PubChem ID:43174479

3-(3-aminophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-AMinophenoxy)-1-propanol
    • 3-(3-aminophenoxy)propan-1-ol

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.5A^2

Experimental Properties

  • PSA: 55.48

3-(3-aminophenoxy)propan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294829-0.5g
3-(3-aminophenoxy)propan-1-ol
121486-70-2
0.5g
$713.0 2023-05-26
Enamine
EN300-1294829-2.5g
3-(3-aminophenoxy)propan-1-ol
121486-70-2
2.5g
$1454.0 2023-05-26
Enamine
EN300-1294829-10.0g
3-(3-aminophenoxy)propan-1-ol
121486-70-2
10g
$3191.0 2023-05-26
Enamine
EN300-1294829-100mg
3-(3-aminophenoxy)propan-1-ol
121486-70-2
100mg
$439.0 2023-09-30
Enamine
EN300-1294829-5000mg
3-(3-aminophenoxy)propan-1-ol
121486-70-2
5000mg
$1448.0 2023-09-30
Enamine
EN300-1294829-250mg
3-(3-aminophenoxy)propan-1-ol
121486-70-2
250mg
$459.0 2023-09-30
Enamine
EN300-1294829-1000mg
3-(3-aminophenoxy)propan-1-ol
121486-70-2
1000mg
$499.0 2023-09-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1426089-50mg
3-(3-Aminophenoxy)propan-1-ol
121486-70-2 95%
50mg
¥15724.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1426089-500mg
3-(3-Aminophenoxy)propan-1-ol
121486-70-2 95%
500mg
¥16679.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1426089-250mg
3-(3-Aminophenoxy)propan-1-ol
121486-70-2 95%
250mg
¥14748.00 2024-08-09

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